Cas no 59023-03-9 (6-Bromo-1-(chloromethyl)naphthalene)

• Product Name: 6-Bromo-1-(chloromethyl)naphthalene
• CAS No: 59023-03-9
• MF: C₁₁H₈BrCl
• MW: 255.538221359253
• CID: 4936379
• PubChem ID: 21565170
• Update Time: 2025-08-02

6-Bromo-1-(chloromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-(chloromethyl)naphthalene
• 2-Bromo-5-(chloromethyl)naphthalene
• 2-Bromo-5-(chloromethyl)-naphthalene
• 6-Bromo-1-(chloromethyl)naphthalene

• Inchi： 1S/C11H8BrCl/c12-10-4-5-11-8(6-10)2-1-3-9(11)7-13/h1-6H,7H2
• InChI Key： FXBSPTMCLZCDSP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(CCl)C=CC=C2C=1

Computed Properties

• Exact Mass: 253.94979g/mol
• Monoisotopic Mass: 253.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 6-Bromo-1-(chloromethyl)naphthalene

6-Bromo-1-(chloromethyl)naphthalene: An Overview of Its Properties, Applications, and Recent Research

6-Bromo-1-(chloromethyl)naphthalene (CAS No. 59023-03-9) is a versatile compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom at the 6-position and a chloromethyl group at the 1-position of the naphthalene ring. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

The molecular formula of 6-Bromo-1-(chloromethyl)naphthalene is C₁₁H₈BrCl, with a molecular weight of approximately 247.53 g/mol. Its physical properties include a melting point of around 75-77°C and a boiling point of approximately 280°C at 760 mmHg. The compound is generally insoluble in water but shows good solubility in organic solvents such as dichloromethane, acetone, and ethanol.

In terms of chemical reactivity, 6-Bromo-1-(chloromethyl)naphthalene exhibits several key features that make it an attractive starting material for synthetic chemists. The bromine atom can undergo various substitution reactions, including nucleophilic aromatic substitution (SNAr) and coupling reactions with organometallic reagents. The chloromethyl group can be readily converted into other functional groups through substitution reactions with nucleophiles such as amines, alcohols, and thiols. These transformations enable the synthesis of a wide range of derivatives with diverse applications.

Recent research has highlighted the potential of 6-Bromo-1-(chloromethyl)naphthalene in pharmaceutical development. For instance, studies have shown that derivatives of this compound can exhibit potent biological activities, including antitumor and antimicrobial properties. One notable example is the synthesis of naphthyl-based anticancer agents, where the bromine and chloromethyl groups play crucial roles in modulating the biological activity and selectivity of the final compounds.

In addition to its pharmaceutical applications, 6-Bromo-1-(chloromethyl)naphthalene has found use in materials science. Researchers have explored its potential as a building block for the synthesis of advanced materials with unique optical and electronic properties. For example, derivatives of this compound have been used to create luminescent materials for organic light-emitting diodes (OLEDs) and other optoelectronic devices. The ability to fine-tune the electronic structure through functionalization makes it an attractive candidate for these applications.

The synthetic versatility of 6-Bromo-1-(chloromethyl)naphthalene has also been leveraged in the development of novel catalysts and ligands for asymmetric synthesis. Its rigid naphthalene core provides a stable platform for the attachment of chiral auxiliaries or metal complexes, enabling highly enantioselective transformations. This has led to significant advancements in the field of asymmetric catalysis, where precise control over stereochemistry is crucial.

To further illustrate its utility, recent studies have demonstrated the use of 6-Bromo-1-(chloromethyl)naphthalene in the synthesis of complex natural products and drug candidates. For example, researchers have employed this compound as a key intermediate in the total synthesis of bioactive molecules with therapeutic potential. The ability to introduce multiple functional groups through sequential transformations allows for the efficient construction of complex architectures.

In conclusion, 6-Bromo-1-(chloromethyl)naphthalene (CAS No. 59023-03-9) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, materials science, and catalysis. Its unique chemical properties and reactivity make it an invaluable tool for chemists working in these fields. Ongoing research continues to uncover new possibilities for its use, underscoring its significance as a key intermediate in modern chemistry.